Cas no 1258639-45-0 (1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide)

• Product Name: 1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide
• CAS No: 1258639-45-0
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 5071078
• Update Time: 2026-03-01

1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-5-carboxamide
• 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxamide
• 1,3-dioxo-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-7-carboxamide
• imidazo[1,5-a]pyrazine-7(1h)-carboxamide,hexahydro-1,3-dioxo-
• Z1263602435
• 1,3-Dioxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxamide
• 1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide

• Inchi： 1S/C7H10N4O3/c8-6(13)10-1-2-11-4(3-10)5(12)9-7(11)14/h4H,1-3H2,(H2,8,13)(H,9,12,14)
• InChI Key： GVSOSBLMURPMIE-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(N)=O)CCN2C(N1)=O

Computed Properties

• Exact Mass: 198.07529019 g/mol
• Monoisotopic Mass: 198.07529019 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 95.7
• Molecular Weight: 198.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide

Comprehensive Overview of 1,3-Dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide (CAS No. 1258639-45-0)

1,3-Dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide (CAS No. 1258639-45-0) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique imidazo[1,5-a]pyrazine core, has garnered attention due to its structural versatility and potential applications in drug discovery. Researchers are particularly interested in its carboxamide functional group, which often enhances bioavailability and target specificity in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide has surged, driven by advancements in small-molecule therapeutics and precision medicine. A common query among scientists is how this compound compares to other imidazo-fused derivatives in terms of metabolic stability and binding affinity. Studies suggest its rigid bicyclic structure may contribute to improved pharmacokinetic profiles, making it a candidate for further investigation in central nervous system (CNS) drug development.

The synthesis of CAS No. 1258639-45-0 typically involves multi-step organic reactions, including cyclocondensation and amide coupling strategies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying its purity and structural integrity. Notably, its solubility profile in polar solvents like DMSO and water has been a focal point for formulation scientists addressing drug delivery challenges.

From an industrial perspective, 1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide aligns with the growing trend toward fragment-based drug design (FBDD). Its molecular weight (≈212 g/mol) and hydrogen-bonding capacity make it suitable for lead optimization pipelines. Discussions in scientific forums often highlight its potential as a scaffold for kinase inhibitors, though clinical data remain limited.

Environmental and regulatory considerations for this compound are also noteworthy. While not classified as hazardous, its biodegradability and ecotoxicological impact are under evaluation to comply with green chemistry principles. Researchers frequently search for structure-activity relationship (SAR) studies involving this molecule, particularly in the context of neurodegenerative disease targets.

In summary, 1,3-dioxo-octahydroimidazo[1,5-a]pyrazine-7-carboxamide represents a promising chemical entity at the intersection of medicinal chemistry and biotechnology. Its CAS No. 1258639-45-0 serves as a key identifier for procurement and literature searches, while ongoing research explores its broader therapeutic relevance in personalized medicine and computational drug design.